Cas no 470461-09-7 (4'-Bromo-4-ethoxy-2,3-difluoro-1,1'-biphenyl)

4'-Bromo-4-ethoxy-2,3-difluoro-1,1'-biphenyl is a halogenated and alkoxy-substituted biphenyl compound with potential applications in organic synthesis and material science. Its structure features bromine and ethoxy substituents on the biphenyl scaffold, along with difluorination at the 2- and 3-positions, offering distinct electronic and steric properties. This compound may serve as a versatile intermediate in cross-coupling reactions, such as Suzuki or Negishi couplings, due to the reactive bromo group. The ethoxy and difluoro substitutions enhance its utility in designing liquid crystals, pharmaceuticals, or agrochemicals, where precise modulation of molecular properties is critical. High purity and well-defined reactivity make it suitable for research and industrial applications.
4'-Bromo-4-ethoxy-2,3-difluoro-1,1'-biphenyl structure
470461-09-7 structure
Product Name:4'-Bromo-4-ethoxy-2,3-difluoro-1,1'-biphenyl
CAS No:470461-09-7
MF:C14H11BrF2O
MW:313.137350320816
MDL:MFCD25460355
CID:3163769
PubChem ID:12067451
Update Time:2025-06-09

4'-Bromo-4-ethoxy-2,3-difluoro-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

    • 4'-Bromo-4-ethoxy-2,3-difluoro-1,1'-biphenyl
    • AKOS024438252
    • AS-33367
    • SCHEMBL1242253
    • 1-(4-bromophenyl)-4-ethoxy-2,3-difluorobenzene
    • MFCD25460355
    • 470461-09-7
    • 4-ethoxy-4'-bromo-2,3-difluoro-1,1'-biphenyl
    • VTA46109
    • VFNYZNWPLITFPE-UHFFFAOYSA-N
    • MDL: MFCD25460355
    • Inchi: 1S/C14H11BrF2O/c1-2-18-12-8-7-11(13(16)14(12)17)9-3-5-10(15)6-4-9/h3-8H,2H2,1H3
    • InChI Key: VFNYZNWPLITFPE-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1C=CC(=C(C=1F)F)OCC

Computed Properties

  • Exact Mass: 311.99613g/mol
  • Monoisotopic Mass: 311.99613g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.4±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 351.2±42.0 °C at 760 mmHg
  • Flash Point: 201.1±12.1 °C
  • Vapor Pressure: No data available

4'-Bromo-4-ethoxy-2,3-difluoro-1,1'-biphenyl Security Information

4'-Bromo-4-ethoxy-2,3-difluoro-1,1'-biphenyl Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB453116-250 mg
4'-Bromo-4-ethoxy-2,3-difluoro-1,1'-biphenyl
470461-09-7
250mg
€183.70 2023-04-22
abcr
AB453116-1 g
4'-Bromo-4-ethoxy-2,3-difluoro-1,1'-biphenyl
470461-09-7
1g
€383.20 2023-04-22
abcr
AB453116-5 g
4'-Bromo-4-ethoxy-2,3-difluoro-1,1'-biphenyl
470461-09-7
5g
€1,038.80 2022-06-10
Alichem
A019120584-1g
4'-Bromo-4-ethoxy-2,3-difluoro-1,1'-biphenyl
470461-09-7 97%
1g
$203.84 2023-09-01
Alichem
A019120584-5g
4'-Bromo-4-ethoxy-2,3-difluoro-1,1'-biphenyl
470461-09-7 97%
5g
$643.75 2023-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B857773-1g
4''-Bromo-4-ethoxy-2,3-difluoro-1,1''-biphenyl
470461-09-7 ≥97%
1g
¥1,538.10 2022-09-29
eNovation Chemicals LLC
D627331-1g
4'-Bromo-4-ethoxy-2,3-difluoro-1,1'-biphenyl
470461-09-7 97%
1g
$265 2024-05-23
abcr
AB453116-250mg
4'-Bromo-4-ethoxy-2,3-difluoro-1,1'-biphenyl; .
470461-09-7
250mg
€131.10 2024-08-03
abcr
AB453116-1g
4'-Bromo-4-ethoxy-2,3-difluoro-1,1'-biphenyl; .
470461-09-7
1g
€262.20 2024-08-03
Aaron
AR00DKAT-100mg
4'-Bromo-4-ethoxy-2,3-difluoro-1,1'-biphenyl
470461-09-7 97%
100mg
$20.00 2025-02-10

Additional information on 4'-Bromo-4-ethoxy-2,3-difluoro-1,1'-biphenyl

Recent Advances in the Study of 4'-Bromo-4-ethoxy-2,3-difluoro-1,1'-biphenyl (CAS: 470461-09-7) in Chemical Biology and Pharmaceutical Research

The compound 4'-Bromo-4-ethoxy-2,3-difluoro-1,1'-biphenyl (CAS: 470461-09-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative, characterized by its unique halogenated and ethoxy-substituted structure, has shown promising potential in various applications, including drug discovery, material science, and agrochemical development. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, providing valuable insights into its utility as a versatile intermediate or active pharmaceutical ingredient (API).

One of the key areas of research involves the optimization of synthetic routes for 4'-Bromo-4-ethoxy-2,3-difluoro-1,1'-biphenyl. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient palladium-catalyzed cross-coupling reaction to achieve high yields and purity of the compound. The authors highlighted the importance of controlling reaction parameters such as temperature, solvent choice, and catalyst loading to minimize byproduct formation. This advancement is particularly relevant for scaling up production in industrial settings, where cost-effectiveness and reproducibility are critical.

In the realm of drug discovery, 4'-Bromo-4-ethoxy-2,3-difluoro-1,1'-biphenyl has been explored as a scaffold for designing novel kinase inhibitors. A recent preprint on bioRxiv (2024) reported its incorporation into a series of compounds targeting tyrosine kinase receptors implicated in cancer progression. Preliminary in vitro assays revealed moderate inhibitory activity against specific kinase isoforms, with IC50 values in the low micromolar range. Molecular docking studies suggested that the bromo and ethoxy substituents play a crucial role in binding affinity, potentially enabling further structural modifications to enhance potency and selectivity.

Another noteworthy application of this compound lies in its use as a building block for liquid crystal materials. Research published in Advanced Materials (2023) investigated its mesomorphic properties when incorporated into biphenyl-based liquid crystal mixtures. The study found that the difluoro and ethoxy groups contributed to desirable phase behavior and thermal stability, making it a candidate for display technologies and optoelectronic devices. These findings open new avenues for interdisciplinary research bridging chemistry and materials science.

From a pharmacological perspective, recent toxicological evaluations of 4'-Bromo-4-ethoxy-2,3-difluoro-1,1'-biphenyl have provided essential safety data. A GLP-compliant study conducted in 2024 assessed its acute and subchronic toxicity in rodent models, establishing preliminary safety thresholds for further development. While the compound exhibited low acute toxicity, researchers noted the need for additional studies to evaluate potential metabolic pathways and long-term effects, particularly regarding hepatic and renal function.

Looking ahead, the versatility of 4'-Bromo-4-ethoxy-2,3-difluoro-1,1'-biphenyl continues to inspire innovative research directions. Current investigations are exploring its potential in photopharmacology, where its photophysical properties could enable light-controlled drug activity. Additionally, computational studies are underway to predict its behavior in various biological systems, leveraging machine learning approaches to accelerate structure-activity relationship (SAR) analyses. As these studies progress, they are expected to further elucidate the compound's mechanisms of action and expand its applications in therapeutic development.

In conclusion, 4'-Bromo-4-ethoxy-2,3-difluoro-1,1'-biphenyl (CAS: 470461-09-7) represents a multifaceted compound with growing importance in chemical and pharmaceutical research. Recent advances in its synthesis, biological evaluation, and material applications underscore its potential as a valuable tool for scientists across multiple disciplines. Continued research efforts will likely uncover additional uses for this compound, potentially leading to breakthroughs in drug development and advanced materials. Researchers working with this compound should stay abreast of emerging findings to fully leverage its capabilities in their respective fields.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited